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Compound of Interest

Compound Name: BDP TR carboxylic acid

Cat. No.: B606007

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core photophysical properties of BDP
TR carboxylic acid, a widely utilized fluorescent probe in biological research and drug
development. This document details its quantum yield and molar extinction coefficient,
alongside standardized protocols for their experimental determination.

Core Photophysical Data

BDP TR (BODIPY-TR) carboxylic acid is a bright, photostable fluorophore with a spectral profile
in the red region, making it an excellent alternative to dyes like Texas Red and ROX.[1][2] Its
key quantitative characteristics are summarized below for easy reference.
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Property Value Units
Molar Extinction Coefficient (g) 69,000 M-icm1
Fluorescence Quantum Yield 0.9

(P)

Absorption Maximum (A_abs) 589 nm
Emission Maximum (A_em) 616 nm
Stokes Shift 27 nm
Molecular Weight 424.23 g/mol
Molecular Formula C21H15BF2N203S

Solubility

Good in DMF and DMSO

Note: The quantum yield and extinction coefficient values are consistently reported by multiple

suppliers.[3][4][5]

Chemical Structure

The structural formula of BDP TR carboxylic acid is presented below. The core structure is a

boron-dipyrromethene, which is responsible for its high fluorescence intensity and

photostability.[1] The carboxylic acid functional group allows for its conjugation to various

biomolecules.[6][7]
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Chemical structure of BDP TR carboxylic acid.
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Start: Accurately weigh BDP TR carboxylic acid

Grepare concentrated stock solution in a suitable solvent (e.g., DMSOD

:

Gerform serial dilutions to create a range of concentrations)

G/Ieasure absorbance of each dilution at A_max (589 nm) using a spectrophotometea
(Plot Absorbance vs. Concentratior)
Gerform linear regression to find the slope of the Iine)
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Start: Select a suitable quantum yield standard

Y

Grepare dilute solutions of both sample and standard (Abs < O.lD

%rd fluorescence emission spectra for both solutions under identical condmona

Glleasure absorbance of both solutions at the excitation wavelengta Gntegrate the area under the emission spectra to get fluorescence intensita

\ /

Galculate the quantum yield using the comparative equatiorD

e
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Bioconjugation

(BDP TR carboxylic acid)

(Actwatlon (e.g., NHS ester formation) Gmmoleeule with primary amine (e.qg., ProtemD

Cellular Appllcatlon

Delivery to cellular envwonmen)

Binding to target

Excitation at ~589 nm

'

Emission at ~616 nm

'

(Detection (e.g., Microscopy, Flow Cytometry))
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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